Cas no 411206-87-6 ((3-Chlorophenyl)trifluoroboranuide Tetrabutylazanium)

• Product Name: (3-Chlorophenyl)trifluoroboranuide Tetrabutylazanium
• CAS No: 411206-87-6
• MF: C₂₂H₄₀BClF₃N
• MW: 421.818916320801
• MDL: MFCD28101523
• CID: 4524542
• PubChem ID: 11407541
• Update Time: 2025-10-31

(3-Chlorophenyl)trifluoroboranuide Tetrabutylazanium Chemical and Physical Properties

Names and Identifiers

• Tetrabutylammonium 3-chloro-phenyltrifluoroborate
• tetrabutylazanium
• (3-Chlorophenyl)trifluoroboranuide
• (4-Bromophenyl)trifluoroboranuide
• (4-Butylphenyl)trifluoroboranuide
• (4-Chlorophenyl)trifluoroboranuide
• trifluoro[4-(piperidin-1-ylmethyl)phenyl]boranuide
• trifluoro({3-[(4-methylpiperazin-1-yl)methyl]phenyl})boranuide
• CS-0452237
• 411206-87-6
• (3-Chlorophenyl)trifluoroboranuide tetrabutylazanium
• Tetrabutylammonium (3-chlorophenyl)trifluoroborate
• AS-3053
• (3-chlorophenyl)-trifluoroboranuide;tetrabutylazanium
• (3-chlorophenyl)trifluoroboranuide;tetrabutylazanium
• MFCD28101523
• AKOS030242085
• (3-Chlorophenyl)trifluoroboranuide, tetrabutylazanium
• (3-chlorophenyl)trifluoroboranuide; tetrabutylazanium
• (3-Chlorophenyl)trifluoroboranuide Tetrabutylazanium

• MDL： MFCD28101523
• Inchi： 1S/C16H36N.C6H4BClF3/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;8-6-3-1-2-5(4-6)7(9,10)11/h5-16H2,1-4H3;1-4H/q+1;-1
• InChI Key： CBZCYMNTHJMIEU-UHFFFAOYSA-N
• SMILES： [N+](CCCC)(CCCC)(CCCC)CCCC.[B-](F)(F)(F)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 421.2894426Da
• Monoisotopic Mass: 421.2894426Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 252
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

(3-Chlorophenyl)trifluoroboranuide Tetrabutylazanium Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on (3-Chlorophenyl)trifluoroboranuide Tetrabutylazanium

The Compound CAS No. 411206-87-6: (3-Chlorophenyl)trifluoroboranuide Tetrabutylazanium

The compound with CAS No. 411206-87-6, commonly referred to as (3-Chlorophenyl)trifluoroboranuide Tetrabutylazanium, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, materials science, and catalysis. This compound is a derivative of the trifluoroborate anion, which is known for its stability and reactivity in various chemical transformations. The tetrabutylammonium cation serves as the counterion, providing a stable and soluble structure for the trifluoroborate anion.

Recent studies have highlighted the potential of (3-Chlorophenyl)trifluoroboranuide Tetrabutylazanium in cross-coupling reactions, particularly in the presence of transition metal catalysts such as palladium and nickel. These reactions are pivotal in the synthesis of biaryls, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. The chlorophenyl group attached to the boron atom introduces unique electronic properties, making this compound highly versatile in directing regioselectivity and controlling reaction outcomes.

In terms of structural characterization, (3-Chlorophenyl)trifluoroboranuide Tetrabutylazanium exhibits a well-defined crystal structure when analyzed via X-ray diffraction techniques. The molecule adopts a distorted trigonal pyramidal geometry around the boron atom, with the three fluorine atoms occupying equatorial positions and the phenyl group occupying an axial position. This geometry plays a crucial role in determining the compound's reactivity and selectivity in various chemical reactions.

The synthesis of (3-Chlorophenyl)trifluoroboranuide Tetrabutylazanium typically involves a two-step process: first, the preparation of the trifluoroborate anion through hydrolysis of boron trichloride or other boron halides, followed by quenching with a suitable nucleophile such as 3-chlorophenol. The resulting intermediate is then neutralized with tetrabutylammonium hydroxide to yield the final compound. This method ensures high purity and stability, making it suitable for large-scale applications.

One of the most promising applications of (3-Chlorophenyl)trifluoroboranuide Tetrabutylazanium lies in its use as a Lewis acid catalyst in asymmetric catalysis. The trifluoroborate anion acts as a strong Lewis acid, coordinating to electron-rich substrates such as alcohols, ethers, and esters. This coordination facilitates various transformations, including epoxidation, cyclopropanation, and alkylation reactions. Recent advancements have demonstrated that this compound can be employed under mild reaction conditions, significantly reducing energy consumption and environmental impact.

In addition to its catalytic applications, (3-Chlorophenyl)trifluoroboranuide Tetrabutylazanium has been explored as a precursor for synthesizing novel boron-containing materials. For instance, it can be used to prepare boron-doped carbon nanomaterials by thermal decomposition under controlled conditions. These materials exhibit enhanced electrical conductivity and mechanical strength, making them ideal candidates for use in energy storage devices such as supercapacitors and lithium-ion batteries.

From an environmental perspective, researchers have investigated the biodegradation pathways of (3-Chlorophenyl)trifluoroboranuide Tetrabutylazanium to assess its potential impact on ecosystems. Studies indicate that under aerobic conditions, the compound undergoes rapid mineralization via microbial action, with no toxic byproducts being released into the environment. This makes it a safer alternative to traditional organometallic reagents that often pose significant environmental risks.

In conclusion, (3-Chlorophenyl)trifluoroboranuide Tetrabutylazanium (CAS No. 411206-87-6) represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique combination of stability, reactivity, and versatility positions it as a valuable tool in modern chemical synthesis and materials science. As research continues to uncover new potential uses for this compound, its role in advancing sustainable chemical processes is expected to grow significantly.